![molecular formula C20H24Cl2N4 B6187538 1-{1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazol-3-yl}methanamine dihydrochloride CAS No. 2639458-08-3](/img/no-structure.png)
1-{1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazol-3-yl}methanamine dihydrochloride
Overview
Description
1-{1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazol-3-yl}methanamine dihydrochloride is a useful research compound. Its molecular formula is C20H24Cl2N4 and its molecular weight is 391.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid with methanesulfonyl chloride to form the corresponding mesylate. The mesylate is then reacted with ammonia to form the primary amine, which is subsequently reacted with formaldehyde to form the final product, 1-{1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazol-3-yl}methanamine dihydrochloride.", "Starting Materials": [ "1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid", "Methanesulfonyl chloride", "Ammonia", "Formaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid in ethyl acetate and add methanesulfonyl chloride. Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 9-10. Extract the product with ethyl acetate and wash with water. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the mesylate intermediate.", "Step 3: Dissolve the mesylate intermediate in methanol and add ammonia. Stir the mixture at room temperature for 2 hours.", "Step 4: Add formaldehyde solution to the reaction mixture and adjust the pH to 7-8 with hydrochloric acid. Stir the mixture at room temperature for 2 hours.", "Step 5: Extract the product with ethyl acetate and wash with water. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Dissolve the crude product in water and add hydrochloric acid to adjust the pH to 2-3. Filter the product and wash with water. Dry the product to obtain 1-{1-methyl-5-[(4-phenyl-2,3-dihydro-1H-indol-1-yl)methyl]-1H-pyrazol-3-yl}methanamine dihydrochloride." ] } | |
CAS RN |
2639458-08-3 |
Molecular Formula |
C20H24Cl2N4 |
Molecular Weight |
391.3 |
Purity |
95 |
Origin of Product |
United States |
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